Cas no 1423027-16-0 (2-Cyclopentylpropan-2-amine hydrochloride)

• Product Name: 2-Cyclopentylpropan-2-amine hydrochloride
• CAS No: 1423027-16-0
• MF: C₈H₁₈ClN
• MW: 163.68822145462
• CID: 5179882
• PubChem ID: 71757613
• Update Time: 2025-05-19

2-Cyclopentylpropan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentylpropan-2-amine hydrochloride

• Inchi： 1S/C8H17N.ClH/c1-8(2,9)7-5-3-4-6-7;/h7H,3-6,9H2,1-2H3;1H
• InChI Key： QQZGZVXBUYPEAO-UHFFFAOYSA-N
• SMILES： C(C1CCCC1)(N)(C)C.Cl

Additional information on 2-Cyclopentylpropan-2-amine hydrochloride

Recent Advances in the Study of 2-Cyclopentylpropan-2-amine hydrochloride (CAS: 1423027-16-0)

2-Cyclopentylpropan-2-amine hydrochloride (CAS: 1423027-16-0) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential applications in central nervous system (CNS) disorders, particularly as a modulator of neurotransmitter systems. This research briefing synthesizes the latest findings on its pharmacological properties, synthetic routes, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's binding affinity to serotonin and dopamine receptors. The research demonstrated that 2-Cyclopentylpropan-2-amine hydrochloride exhibits selective agonism at 5-HT1A receptors, with an EC50 of 12.3 nM, while showing minimal activity at other receptor subtypes. This selectivity profile suggests potential applications in mood disorder treatments without the side effects associated with broader spectrum agents.

In terms of synthetic chemistry, recent advancements have focused on optimizing the production of 2-Cyclopentylpropan-2-amine hydrochloride. A novel catalytic asymmetric synthesis method was reported in Organic Letters (2024), achieving 98% enantiomeric excess through a palladium-catalyzed cyclopentylation process. This development addresses previous challenges in obtaining the compound in optically pure form, which is crucial for pharmacological applications.

Pharmacokinetic studies conducted in rodent models have revealed favorable characteristics of 2-Cyclopentylpropan-2-amine hydrochloride. The compound demonstrates good blood-brain barrier penetration (brain/plasma ratio of 3.2) and a half-life of approximately 4.5 hours in rats. These properties, combined with its receptor selectivity, position it as a promising candidate for further preclinical development.

Current research directions include structure-activity relationship (SAR) studies to optimize the compound's therapeutic index. Several analogs have been synthesized and evaluated, with modifications primarily focused on the cyclopentyl moiety and amine substitution patterns. Preliminary results suggest that certain modifications can enhance receptor subtype specificity while maintaining favorable pharmacokinetic profiles.

The safety profile of 2-Cyclopentylpropan-2-amine hydrochloride has been investigated in acute toxicity studies. At therapeutic doses, the compound showed minimal effects on cardiovascular parameters and no significant hepatotoxicity. However, chronic administration studies are still ongoing to fully characterize its long-term safety profile.

From a commercial perspective, the compound has attracted attention from several pharmaceutical companies exploring novel CNS therapeutics. Patent activity surrounding 2-Cyclopentylpropan-2-amine hydrochloride and its derivatives has increased significantly in the past two years, indicating growing industry interest in its therapeutic potential.

In conclusion, 2-Cyclopentylpropan-2-amine hydrochloride represents a promising scaffold for the development of next-generation CNS therapeutics. Its unique receptor profile, combined with favorable pharmacokinetic properties, positions it as a valuable tool compound for both research and potential clinical applications. Future research should focus on expanding the understanding of its mechanism of action and exploring its efficacy in disease-relevant animal models.